(4aR,7aR)-tert-Butyl octahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxylate

• IUPAC Name: tert-butyl (4aR,7aR)-2,3,4,4a,5,6,7,7a-octahydropyrrolo[3,4-b]pyridine-1-carboxylate
• InChI: InChI=1S/C12H22N2O2/c1-12(2,3)16-11(15)14-6-4-5-9-7-13-8-10(9)14/h9-10,13H,4-8H2,1-3H3/t9-,10+/m1/s1
• InChI Key: LGEWGFOMLJQHLL-ZJUUUORDSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC2C1CNC2
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@H]2[C@@H]1CNC2
• Molecular Formula: C12H22N2O2
• Molecular Weight: 226.32 g/mol
• CAS RN: 181141-40-2, 186201-89-8

Description

“(4aR,7aR)-tert-Butyl octahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxylate” is a chemical compound with the molecular formula C12H22N2O2 and a molecular weight of 226.32. It is also known by its CAS number 186201-89-8.

Physical And Chemical Properties Analysis

This compound has a predicted boiling point of 313.8±15.0 °C and a predicted density of 1.052±0.06 g/cm3. It should be stored at 2-8°C and protected from light. Its pKa is predicted to be 10.66±0.20.

Scientific Research Applications

(4aR,7aR)-tert-Butyl octahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxylate: belongs to the class of pyrazolo[3,4-b]pyridines, which exhibit two possible tautomeric forms: the 1H- and 2H-isomers. . Let’s explore its applications:

a. Antimicrobial Agents:

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b. Chiral Synthesis:

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Safety and Hazards

The compound is labeled with the GHS07 symbol, indicating that it can cause harm. The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and, in case of contact with eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338).

Synthesis routes and methods I

Procedure details

To a solution of tert-butyl 6-benzyloctahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxylate (2.00 g) in MeOH was added a catalytic amount of 20% Pd(OH)2/C. The suspension was stirred for 2 h at room temperature under H2 and filtered. The filtrate was concentrated in vacuo and the residue was used for the next step without further purification. The compound was characterized by the following spectroscopic data: MS (ESI, pos. ion) m/z: 227.6 (M+1).

Synthesis routes and methods II

Procedure details

In 50 ml of ethanol was dissolved 2.86 g of 6-benzyl-1-t-butoxycarbonyloctahydropyrrolo[3.4-b]pyridine, and 500 mg of 5% palladium-on-carbon was added thereto. While the reaction vessel was heated by a tungsten lamp, hydrogenation was conducted under a pressurized hydrogen gas atmosphere of 4 kg/cm2 for 1.5 hours. After completion of the reaction, the catalyst was removed by filtration, and the filtrate was concentrated to yield 1.98 g of the titled compound as an oily substance.